Cas no 1805607-14-0 (Ethyl 3-(bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-acetate)

• Product Name: Ethyl 3-(bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-acetate
• CAS No: 1805607-14-0
• MF: C₁₁H₁₂BrF₂NO₃
• MW: 324.118689537048
• CID: 4891971
• Update Time: 2025-10-21

Ethyl 3-(bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-acetate

• Inchi： 1S/C11H12BrF2NO3/c1-2-18-9(16)3-6-7(4-12)11(17)15-5-8(6)10(13)14/h5,10H,2-4H2,1H3,(H,15,17)
• InChI Key： VCWGZZCAUYEODB-UHFFFAOYSA-N
• SMILES： BrCC1C(NC=C(C(F)F)C=1CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 419
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 3-(bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-acetate

Ethyl 3-(bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-acetate (CAS No. 1805607-14-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-acetate, identified by its CAS number 1805607-14-0, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered significant attention in recent years due to its potential applications in the development of novel therapeutic agents. The presence of both bromomethyl and difluoromethyl substituents makes it a versatile building block for medicinal chemists, enabling the construction of complex molecular architectures with desired pharmacological properties.

The ethyl 3-(bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-acetate molecule exhibits a pyridine core, which is a common scaffold in many bioactive compounds. The hydroxyl group at the 2-position and the acetate moiety at the 4-position further enhance its reactivity, making it an attractive candidate for various synthetic transformations. These structural attributes have positioned this compound as a key intermediate in the synthesis of drugs targeting a wide range of diseases, including cancer, infectious diseases, and inflammatory conditions.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The difluoromethyl group, in particular, has been extensively studied for its ability to modulate drug efficacy and selectivity. Studies have shown that incorporation of this group can lead to increased lipophilicity and resistance to enzymatic degradation, thereby prolonging the half-life of therapeutic agents. This has made compounds containing difluoromethyl groups highly sought after in drug discovery programs.

The bromomethyl substituent on the pyridine ring provides another layer of reactivity, allowing for further functionalization through nucleophilic substitution reactions. This property is particularly useful in constructing heterocyclic frameworks that are prevalent in many pharmacologically active molecules. Researchers have leveraged this reactivity to develop novel analogs with improved pharmacokinetic profiles and reduced toxicity.

One of the most compelling applications of ethyl 3-(bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-acetate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, most notably cancer. Inhibiting these enzymes has emerged as a promising therapeutic strategy, and numerous kinase inhibitors have been approved for clinical use. The structural features of ethyl 3-(bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-acetate make it an ideal precursor for designing kinase inhibitors with high specificity and potency.

In addition to its role in kinase inhibition, this compound has also been explored in the development of antiviral agents. The growing threat of viral infections has necessitated the discovery of new antiviral drugs with improved efficacy and reduced side effects. Researchers have utilized ethyl 3-(bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-acetate as a key intermediate in synthesizing compounds that target viral proteases and polymerases. These efforts have led to the identification of several promising candidates that are currently undergoing further investigation.

The synthesis of ethyl 3-(bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions to introduce the bromomethyl group, followed by protection-deprotection strategies to handle the hydroxyl and acetate functionalities. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of ethyl 3-(bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-acetate. These tools provide critical insights into the molecular interactions that govern drug-receptor binding and metabolic stability.

In conclusion, ethyl 3-(methyl)-5-(difluoro
methyl)-2-hydroxypyridine-4-acetate (CAS No.
1805607
14
0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents with enhanced pharmacological properties. As research continues to uncover new applications for fluorinated compounds, ethyl 3-(methyl)-5-(difluoro
methyl)-2-hydroxypyridine-4-acetate is poised to play an increasingly important role in drug development efforts worldwide.